Cas no 919282-39-6 ([1,1':4',1''-Terphenyl]-2',3'-diamine, 4,4''-difluoro-)

[1,1':4',1''-Terphenyl]-2',3'-diamine, 4,4''-difluoro- structure
919282-39-6 structure
Product Name:[1,1':4',1''-Terphenyl]-2',3'-diamine, 4,4''-difluoro-
CAS No:919282-39-6
MF:C18H14F2N2
MW:296.313971042633
CID:765110
PubChem ID:71425391
Update Time:2025-04-19

[1,1':4',1''-Terphenyl]-2',3'-diamine, 4,4''-difluoro- Chemical and Physical Properties

Names and Identifiers

    • [1,1':4',1''-Terphenyl]-2',3'-diamine, 4,4''-difluoro-
    • 3,6-bis(4-fluorophenyl)benzene-1,2-diamine
    • 1~4~,3~4~-Difluoro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~2~,2~3~-diamine
    • 4,4''-Difluoro-[1,1':4',1''-terphenyl]-2',3'-diamine
    • YSZCS012
    • 919282-39-6
    • DTXSID10844174
    • Inchi: 1S/C18H14F2N2/c19-13-5-1-11(2-6-13)15-9-10-16(18(22)17(15)21)12-3-7-14(20)8-4-12/h1-10H,21-22H2
    • InChI Key: GMFGHMVAUBQHLT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(C2C=CC(=CC=2)F)=C(C=1N)N

Computed Properties

  • Exact Mass: 296.11250478g/mol
  • Monoisotopic Mass: 296.11250478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52Ų
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